Cas no 886902-28-9 (N-(4-butylphenyl)-3-methyl-4-oxo-1-phenyl-1H,4H,7H-pyrazolo3,4-bpyridine-5-carboxamide)

• Product Name: N-(4-butylphenyl)-3-methyl-4-oxo-1-phenyl-1H,4H,7H-pyrazolo3,4-bpyridine-5-carboxamide
• CAS No: 886902-28-9
• MF: C₂₄H₂₄N₄O₂
• MW: 400.472965240479
• CID: 5477399
• Update Time: 2025-10-19

N-(4-butylphenyl)-3-methyl-4-oxo-1-phenyl-1H,4H,7H-pyrazolo3,4-bpyridine-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• OGHVRLCNLARPKX-UHFFFAOYSA-N
• N-(4-butylphenyl)-3-methyl-4-oxo-1-phenyl-1H,4H,7H-pyrazolo3,4-bpyridine-5-carboxamide

• Inchi： 1S/C24H24N4O2/c1-3-4-8-17-11-13-18(14-12-17)26-24(30)20-15-25-23-21(22(20)29)16(2)27-28(23)19-9-6-5-7-10-19/h5-7,9-15,27H,3-4,8H2,1-2H3,(H,26,30)
• InChI Key： KJQZFPVPTUCTTA-UHFFFAOYSA-N
• SMILES： C12N(C3=CC=CC=C3)NC(C)=C1C(=O)C(C(NC1=CC=C(CCCC)C=C1)=O)=CN=2

Additional information on N-(4-butylphenyl)-3-methyl-4-oxo-1-phenyl-1H,4H,7H-pyrazolo3,4-bpyridine-5-carboxamide

N-(4-Butylphenyl)-3-Methyl-4-Oxo-1-Phenyl-1H,4H,7H-Pyrazolo[3,4-b]Pyridine-5-Carboxamide (CAS No. 886902-28-9): An Overview

N-(4-Butylphenyl)-3-methyl-4-oxo-1-phenyl-1H,4H,7H-pyrazolo[3,4-b]pyridine-5-carboxamide (CAS No. 886902-28-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazolopyridines, which are known for their diverse biological activities and potential therapeutic applications. The structure of this compound features a pyrazolopyridine core functionalized with various substituents, including a butylphenyl group and a methyl group, which contribute to its unique properties and biological activities.

The pyrazolopyridine scaffold is a privileged structure in medicinal chemistry due to its ability to modulate various biological targets. Recent studies have shown that N-(4-butylphenyl)-3-methyl-4-oxo-1-phenyl-1H,4H,7H-pyrazolo[3,4-b]pyridine-5-carboxamide exhibits potent anti-inflammatory and analgesic properties. These properties are attributed to its ability to inhibit key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX). The compound's ability to selectively target these enzymes without causing significant side effects makes it a promising candidate for the development of novel anti-inflammatory drugs.

In addition to its anti-inflammatory properties, N-(4-butylphenyl)-3-methyl-4-oxo-1-phenyl-1H,4H,7H-pyrazolo[3,4-b]pyridine-5-carboxamide has also been investigated for its potential as an antitumor agent. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines by modulating key signaling pathways involved in cell proliferation and survival. Specifically, it has been shown to inhibit the activation of the PI3K/AKT/mTOR pathway, which is frequently dysregulated in many types of cancer. This inhibition leads to a reduction in cell viability and an increase in apoptosis, making N-(4-butylphenyl)-3-methyl-4-oxo-1-phenyl-1H,4H,7H-pyrazolo[3,4-b]pyridine-5-carboxamide a potential lead compound for further drug development.

The synthesis of N-(4-butylphenyl)-3-methyl-4-oxo-1-phenyl-1H,4H,7H-pyrazolo[3,4-b]pyridine-5-carboxamide involves several steps and requires careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the condensation of 3-methylpyrazolopyridine with an appropriate carboxylic acid derivative followed by functionalization with the butylphenyl group. The final step typically involves the formation of the amide bond through coupling reactions using coupling agents such as EDC or HATU. The purity and structural integrity of the final product are confirmed using advanced analytical techniques such as NMR spectroscopy and mass spectrometry.

Recent advancements in computational chemistry have also contributed to our understanding of the structure-function relationship of N-(4-butylphenyl)-3-methyl-4-oxo-1-phenyl-1H,4H,7H-pyrazolo[3,4-b]pyridine-5-carboxamide. Molecular dynamics simulations have provided insights into the conformational flexibility and binding modes of this compound with its target proteins. These simulations have helped identify key interactions that contribute to the compound's biological activity and have guided the design of more potent analogs.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(4-butylphenyl)-3-methyl-4-oxyo1 phenlyl 1 H 7 H pyrazolo 3 4 b pyridine 5 carboxamide in various therapeutic settings. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses with minimal side effects. Phase II trials are expected to provide more detailed information on its efficacy in treating specific conditions such as chronic inflammation and cancer.

In conclusion, N-(4-butylphenyl)-3-methyl-4-oxyo1 phenlyl 1 H 7 H pyrazolo 3 4 b pyridine 5 carboxamide (CAS No. 886902-28-9) represents a promising lead compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development into novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.